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Compound of Interest

Compound Name: 3-(Heptyloxy)-N-methylaniline
CAS No.: 1040686-71-2
Cat. No.: B1451134
Get Quote
. J

Executive Summary

3-(Heptyloxy)-N-methylaniline is a lipophilic secondary aromatic amine characterized by a
heptyloxy (C7) tail attached to the meta position of an N-methylaniline core.[1] This structural
motif dictates a solubility profile dominated by hydrophobic interactions.[1]

hydrocarbons (Toluene).[1]
e Secondary Solvents: Ethers (THF, Diethyl ether) and Esters (Ethyl Acetate).[1]

* Poor Solvents: Water and highly polar aqueous buffers.[1]

Primary Solvents: Halogenated hydrocarbons (Dichloromethane, Chloroform) and Aromatic

+ Key Application: Used as an intermediate in the synthesis of liquid crystals, functional dyes,

and pharmaceutical precursors where lipophilicity is required to traverse lipid bilayers or
align in mesophases.[1]

Physicochemical Profile & Solubility Prediction
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To understand the solubility behavior of this compound without specific empirical data sheets,
we analyze its molecular architecture.[1]

Structural Analysis

The molecule consists of three distinct regions affecting solvation:

o The Aromatic Core (Aniline): Provides 1t-1t stacking potential; moderately soluble in
aromatics.[1]

e The Amine Head (N-Methyl): A secondary amine capable of hydrogen bond acceptance and
weak donation.[1] It confers basicity (

for the conjugate acid).[1]

e The Alkyl Tail (Heptyloxy): A 7-carbon saturated chain.[1] This is the dominant solubility
driver, significantly increasing the partition coefficient (LogP) and rendering the molecule
hydrophobic.[1]

Theoretical Solubility Parameters
o Estimated LogP: ~4.5 — 5.2 (High lipophilicity).[1]

e Hansen Solubility Parameters (HSP): The compound aligns best with solvents having high
dispersion forces (

) and moderate polar forces (

)-[1]
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Property

Value (Estimated)

Implication for Solubility

Molecular Weight

~221.34 g/mol

Moderate size; kinetics of
dissolution will be fast in good

solvents.[1]

H-Bond Donors

1 (NH)

Weak interaction with protic
solvents; soluble in alcohols
but less so than primary

amines.[1]

H-Bond Acceptors

2 (N, O)

Good solubility in H-bond
donating solvents like
Chloroform.[1]

Physical State

Viscous Liquid / Low-Melting
Solid

The C7 chain disrupts crystal
packing, likely lowering the
melting point compared to

methoxy analogs.[1]

Solvent Compatibility Guide

This classification guides researchers in selecting the appropriate solvent for synthesis,

extraction, or purification.[1]

High Solubility (Recommended)

» Halogenated Solvents (DCM, Chloroform): Excellent.[1] The high density and polarity of

DCM match the amine core, while the organic nature accommodates the alkyl tail.[1]

o Aromatic Hydrocarbons (Toluene, Benzene): Excellent.[1] Favorable

interactions with the aniline ring and Van der Waals forces with the heptyl chain.[1]

o Ethers (THF, Diethyl Ether): Good to Excellent.[1] THF is particularly effective for synthesis

due to its miscibility with many reagents.[1]

Moderate Solubility (Conditional)
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e Alcohols (Methanol, Ethanol, Isopropanol): Soluble at room temperature.[1] However, at very
low temperatures (e.g., -20°C recrystallization), the hydrophobic heptyl chain may induce
precipitation, making alcohols excellent candidates for recrystallization.[1]

 Aliphatic Hydrocarbons (Hexane, Heptane): Moderate.[1] While the heptyl tail promotes
solubility, the polar amine head may cause phase separation or "oiling out" if the
concentration is too high.[1]

Low Solubility (Incompatible)

e Water: Practically insoluble (< 0.1 mg/mL).[1]

o Acidic Water: Soluble only if pH < 3 (protonation of the amine), forming the ammonium salt.

[1]

o Basic Water: Completely insoluble.[1]

Visualization: Solvent Selection Decision Tree
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Start: Select Solvent Purpose

What is the goal?

Reaction Mediumisolate Product

Synthesis / Reaction Purification Extraction (Work-up)

Standard i’olar Reagents i x

Use THF or DMF DCM or Ethyl Acetate
(Good Solubility) (Immiscible with Water)

Use Toluene or DCM

o
(High Solubility, Inert) REEy B

No (Oil/lmpure)

Cold Ethanol/Methanol
(Soluble Hot, Insoluble Cold)

Column Chromatography
Hexane:Ethyl Acetate (9:1)

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental intent.

Experimental Protocols

Since specific solubility data is often absent for specialized intermediates, the following self-

validating protocols allow researchers to determine exact solubility limits.

Protocol A: Gravimetric Solubility Determination

Obijective: To quantify the saturation limit (

) in a specific solvent.[1]

¢ Preparation: Weigh 500 mg of 3-(Heptyloxy)-N-methylaniline into a pre-weighed 20 mL

scintillation vial (
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)-

e Solvent Addition: Add the target solvent in 0.5 mL increments at 25°C.
o Equilibration: Vortex for 5 minutes after each addition.

o Observation: If the solid dissolves completely, the solubility is

1]

o Saturation: If solid remains after adding 5 mL, proceed to step 4.
e Supernatant Analysis:
o Centrifuge the saturated mixture at 3000 rpm for 10 minutes.

o Pipette exactly 1.0 mL of the clear supernatant into a pre-weighed aluminum dish (

» Evaporation: Evaporate the solvent under a gentle stream of nitrogen, then dry in a vacuum
oven at 40°C for 2 hours.

o Calculation: Weigh the dish again (
).
[1]

Protocol B: Visual Polythermal Method (For
Recrystallization)

Objective: To find a solvent system where solubility changes drastically with temperature.[1]
e Place 100 mg of compound in a test tube.[1]
o Add Ethanol dropwise while heating the tube in a water bath (60°C).

e Record the volume (
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) required to just dissolve the solid.[1]

e Cool the solution slowly to 0°C.

 Validation: If crystals/oil appear, the solvent is suitable.[1] If the solution remains clear, the
solubility is too high; try a more polar solvent mixture (e.g., Ethanol/Water 90:10).[1]

Applications & Implications
Synthesis & Reactivity

e N-Alkylation: When synthesizing this compound (e.g., from 3-heptyloxyaniline), use
Acetonitrile or DMF with a base (

).[1] The product will remain soluble, preventing surface passivation of the base.[1]

e Coupling Reactions: For subsequent coupling (e.g., Buchwald-Hartwig), Toluene or 1,4-
Dioxane are ideal solvents as they dissolve the lipophilic amine and are compatible with
palladium catalysts.[1]

Purification Strategy

Due to the heptyloxy chain, the compound may "oil out” rather than crystallize.[1]
e Preferred Method: Flash Column Chromatography.[1]

o Stationary Phase: Silica Gel (Si02).[1]

o Mobile Phase: Hexane/Ethyl Acetate gradient (start 100:0

90:10).[1] The lipophilic tail causes the compound to elute early compared to N-
methylaniline.[1]

 Alternative: Vacuum Distillation.[1][2]

o High boiling point expected (>150°C at 1 mmHg).[1] Ensure high vacuum to prevent
thermal decomposition.[1]

Safety & Handling
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o Toxicology: Like most aniline derivatives, this compound should be treated as potentially
toxic by inhalation and skin absorption.[1] The lipophilic tail enhances skin permeability.[1]

e PPE: Nitrile gloves are required.[1] For chlorinated solvents (DCM), use PVA gloves or
double-glove and change frequently.[1]

o Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine
(browning), which is accelerated in solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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